Cas no 74469-70-8 (6-hydroxy-2,2-dimethyl-3,4-dihydro-2H-1,3-benzoxazin-4-one)

• Product name: 6-hydroxy-2,2-dimethyl-3,4-dihydro-2H-1,3-benzoxazin-4-one
• CAS No: 74469-70-8
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD24551383
• CID: 4167827
• PubChem ID: 13754331

6-hydroxy-2,2-dimethyl-3,4-dihydro-2H-1,3-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzoxazin-4-one, 2,3-dihydro-6-hydroxy-2,2-dimethyl-
• 6-hydroxy-2,2-dimethyl-3,4-dihydro-2H-1,3-benzox azin-4-one
• 6-hydroxy-2,2-dimethyl-3,4-dihydro-2H-1,3-benzoxazin-4-one
• 2,3-dihydro-2,2-dimethyl-6-hydroxy-4H-1,3-benzoxazine-4-one
• 74469-70-8
• 6-Hydroxy-2,2-dimethyl-2H-benzo[e][1,3]oxazin-4(3H)-one
• 878-438-4
• VNTPFMOUPGCKFE-UHFFFAOYSA-N
• SCHEMBL10712890
• 2,3-dihydro-2,2-dimethyl-6-hydroxy-4H-1,3-benzoxazin-4-one
• EN300-8782766

• MDL： MFCD24551383
• Inchi： InChI=1S/C10H11NO3/c1-10(2)11-9(13)7-5-6(12)3-4-8(7)14-10/h3-5,12H,1-2H3,(H,11,13)
• InChI Key： VNTPFMOUPGCKFE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines